Cas no 1893145-68-0 (2-(1-methylpiperidin-4-yl)-2-oxoacetic acid)

• Product Name: 2-(1-methylpiperidin-4-yl)-2-oxoacetic acid
• CAS No: 1893145-68-0
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 6054144
• PubChem ID: 57957692
• Update Time: 2025-10-13

2-(1-methylpiperidin-4-yl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-methylpiperidin-4-yl)-2-oxoacetic acid
• 1893145-68-0
• EN300-1767386
• SCHEMBL13621147

• Inchi： 1S/C8H13NO3/c1-9-4-2-6(3-5-9)7(10)8(11)12/h6H,2-5H2,1H3,(H,11,12)
• InChI Key： HESLBJLYBUJODN-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)C1CCN(C)CC1

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-(1-methylpiperidin-4-yl)-2-oxoacetic acid

Research Brief on 2-(1-methylpiperidin-4-yl)-2-oxoacetic acid (CAS: 1893145-68-0): Recent Advances and Applications

The compound 2-(1-methylpiperidin-4-yl)-2-oxoacetic acid (CAS: 1893145-68-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine-derived structure, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders and metabolic diseases. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key advancements in the study of 2-(1-methylpiperidin-4-yl)-2-oxoacetic acid is its role as a precursor or intermediate in the synthesis of bioactive molecules. Researchers have demonstrated its utility in the development of novel kinase inhibitors and G protein-coupled receptor (GPCR) modulators. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its incorporation into a series of compounds targeting adenosine receptors, which are implicated in neurodegenerative diseases such as Parkinson's and Alzheimer's.

In addition to its synthetic applications, 2-(1-methylpiperidin-4-yl)-2-oxoacetic acid has been investigated for its direct pharmacological effects. Preclinical studies have revealed its ability to modulate neurotransmitter systems, particularly those involving dopamine and serotonin. These findings suggest potential applications in mood disorders and cognitive enhancement. Furthermore, its metabolic stability and bioavailability have been evaluated in animal models, with results indicating favorable pharmacokinetic profiles for further development.

The molecular mechanisms underlying the biological activity of 2-(1-methylpiperidin-4-yl)-2-oxoacetic acid are also under active investigation. Recent structural-activity relationship (SAR) studies have identified critical functional groups responsible for its binding affinity to target proteins. Computational modeling and X-ray crystallography have provided detailed insights into its interactions with enzymes and receptors, paving the way for rational drug design.

Despite these promising developments, challenges remain in the clinical translation of 2-(1-methylpiperidin-4-yl)-2-oxoacetic acid-based therapies. Issues such as off-target effects and formulation stability need to be addressed in future research. However, the compound's versatility and demonstrated efficacy in preclinical models make it a compelling candidate for further exploration. Ongoing studies are expected to elucidate its full therapeutic potential and optimize its properties for clinical use.

In conclusion, 2-(1-methylpiperidin-4-yl)-2-oxoacetic acid (CAS: 1893145-68-0) represents a valuable scaffold in medicinal chemistry, with diverse applications in drug discovery and development. Continued research into its synthesis, mechanisms, and therapeutic effects will likely yield innovative treatments for a range of diseases, reinforcing its importance in the field of chemical biology and pharmaceuticals.